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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzoic acid

Cat. No.: B1586650 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-Ethoxy-4-
methoxybenzoic Acid

Abstract
3-Ethoxy-4-methoxybenzoic acid is a substituted benzoic acid derivative of significant

interest in organic synthesis and medicinal chemistry. As a key building block, its physical

properties, particularly its melting and boiling points, are critical for its purification, handling, and

reaction control. This technical guide provides a comprehensive analysis of the melting point of

3-Ethoxy-4-methoxybenzoic acid, discusses the challenges associated with determining its

boiling point, and presents detailed, field-proven protocols for the experimental determination of

these properties. The methodologies are explained with a focus on the underlying scientific

principles to ensure procedural accuracy and data integrity, meeting the rigorous standards of

researchers, scientists, and drug development professionals.

Compound Identification and Structural Properties
3-Ethoxy-4-methoxybenzoic acid is a white to pale cream crystalline powder.[1] Its structure,

characterized by an ethoxy and a methoxy group on the benzoic acid backbone, dictates its

physical and chemical behavior.
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Property Value Source(s)

IUPAC Name
3-ethoxy-4-methoxybenzoic

acid
[2]

CAS Number 2651-55-0 [3][4]

Molecular Formula C₁₀H₁₂O₄ [2][3]

Molecular Weight 196.20 g/mol [2]

Canonical SMILES
CCOC1=C(C=CC(=C1)C(=O)

O)OC
[2]

InChIKey
DMSAIFTWQMXOBE-

UHFFFAOYSA-N
[2][3]

Thermal Properties: Melting and Boiling Points
The thermal transition points of a compound are fundamental parameters that inform its purity

and stability.

Melting Point
The melting point is a reliable indicator of purity for a crystalline solid. For 3-Ethoxy-4-
methoxybenzoic acid, the experimentally determined melting point range is a key

specification.

Parameter Value Source(s)

Melting Point 161.0 - 168.0 °C [1]

This relatively high melting point is attributed to the rigid aromatic ring and the potential for

intermolecular hydrogen bonding via the carboxylic acid group, which requires significant

thermal energy to disrupt the crystal lattice. The specified range, rather than a sharp point, is

typical for commercial-grade chemicals and accounts for minor impurities.

Boiling Point
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A definitive boiling point for 3-Ethoxy-4-methoxybenzoic acid at atmospheric pressure is not

commonly reported in chemical literature. This is characteristic of many complex organic

molecules, particularly aromatic carboxylic acids, which tend to have very high boiling points

and may undergo decomposition or sublimation before boiling is observed. For comparison, the

simpler related compound 4-methoxybenzoic acid (p-anisic acid) has a reported boiling point of

275-280 °C, often accompanied by sublimation.[5][6][7] It is reasonable to infer that 3-Ethoxy-
4-methoxybenzoic acid would exhibit similar behavior, with a high boiling point and a

propensity for thermal degradation.

Experimental Determination Protocols
To ensure trustworthy and reproducible data, the following protocols are provided. These

methods include inherent checks and are based on standard principles of physical organic

chemistry.

Protocol: Melting Point Determination (Capillary Method)
This method is the gold standard for determining the melting point of a solid crystalline sample.

The causality behind this procedure is the controlled transfer of heat to a finely packed sample

to observe the precise temperature range of the solid-to-liquid phase transition.

Methodology:

Sample Preparation:

Ensure the 3-Ethoxy-4-methoxybenzoic acid sample is completely dry and

homogenous. If necessary, crush the crystals into a fine powder using a mortar and pestle.

This ensures uniform heat transfer.

Tamp the open end of a capillary tube (sealed at one end) into the powder, forcing a small

amount of sample into the tube.

Invert the tube and tap it gently on a hard surface to pack the powder tightly into the

sealed end. A sample height of 2-3 mm is ideal for accurate observation.

Apparatus Setup:
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Use a calibrated digital melting point apparatus or a traditional Thiele tube filled with a

high-boiling, inert liquid (e.g., mineral oil or silicone oil).

Attach the capillary tube to a calibrated thermometer, ensuring the sample is aligned with

the thermometer bulb.

Measurement:

Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected

melting point (e.g., to ~145 °C).

Decrease the heating rate to 1-2 °C per minute. This slow rate is critical to maintain

thermal equilibrium, ensuring the temperature of the sample and the thermometer are

identical.

Record the temperature at which the first drop of liquid appears (T₁).

Record the temperature at which the entire sample has melted into a clear liquid (T₂).

The melting point is reported as the range T₁ - T₂.

Workflow for Melting Point Determination
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Prepare Dry, Powdered Sample

Pack Capillary Tube (2-3 mm)

Set up Melting Point Apparatus

Rapid Heat to ~20°C Below Expected MP

Reduce Heat Rate to 1-2°C / min

Observe for First Liquid Droplet

Record T1

Observe for Complete Liquefaction

Record T2

Report Melting Range (T1 - T2)
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Boiling Point Determination Logic

Perform Preliminary Thermal Stability Test

Does Sample Decompose?

Report 'Decomposes Before Boiling'

Yes

Proceed with Micro-Distillation at Atmospheric Pressure

No

Boiling Point > 250°C?

Perform Vacuum Distillation

Yes

Record Constant Boiling Temperature

No

Record Boiling Point and Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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